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For researchers, scientists, and drug development professionals, this guide provides an
objective comparison of the antifungal performance of Dikar, a fungicide composed of
Mancozeb and Dinocap. The following sections detail its spectrum of activity, mechanism of
action, and comparative efficacy, supported by available experimental data.

Dikar is a broad-spectrum contact fungicide combining two active ingredients: mancozeb
(72%) and dinocap (4.7%). This combination provides a dual mode of action against a range of
fungal pathogens. Mancozeb is a multi-site inhibitor effective against a wide array of fungi,
while dinocap is primarily known for its efficacy against powdery mildew.

Comparative Antifungal Efficacy

The following tables summarize the available quantitative data on the in vitro antifungal activity
of mancozeb, a key component of Dikar, against various phytopathogenic fungi. This data
provides a baseline for understanding its potential efficacy. Due to a lack of publicly available
guantitative data for the combined Dikar product and for dinocap specifically, the focus of this
guantitative comparison is on mancozeb.
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Table 1: Minimum Inhibitory Concentration (MIC) of Mancozeb Against Various
Phytopathogenic Fungi

Fungal Species Mancozeb MIC (pg/mL) Reference
Calonectria sp. 0.09-6.25 [1]
Colletotrichum sp. 0.09 - 6.25 [1]
Diaporthe sp. 0.09-6.25 [1]
Botrytis sp. 0.09-6.25 [1]
Mycena citricolor 0.09-6.25 [1]
Colletotrichum capsici 0.05 - 1000.0 [2]
Gloeosporium ampelophagum 0.05 - 1000.0 [2]
Botrytis cinerea 0.05 - 1000.0 [2]

Table 2: 50% Effective Concentration (EC50) of Mancozeb Against Various Phytopathogenic

Fungi
Fungal Species Mancozeb EC50 (pg/mL) Reference
Alternaria alternata >100.0 [2]
Fusarium oxysporum 4.921 (as part of a formulation)  [3]
) Not significantly different

Phytophthora palmivora . [4]

among isolates

Varied (Sensitive, Low-
Colletotrichum acutatum resistance, and Highly [5]

resistant isolates found)

Experimental Protocols

The data presented in the tables above are typically generated using standardized antifungal
susceptibility testing methods. The following are detailed summaries of two common protocols.
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Broth Microdilution Method

This method is used to determine the Minimum Inhibitory Concentration (MIC) of a fungicide.

» Preparation of Antifungal Agent: A stock solution of the fungicide is prepared and then
serially diluted in a 96-well microtiter plate using a suitable broth medium, such as RPMI
1640 with L-glutamine, buffered with MOPS.[1][2]

e Inoculum Preparation: Fungal isolates are cultured on an appropriate agar medium. A
suspension of fungal spores or mycelial fragments is prepared in sterile saline or water and
adjusted to a standardized concentration (e.g., 1 x 1075 to 5 x 105 CFU/mL).[2]

 Inoculation: Each well of the microtiter plate containing the diluted antifungal agent is
inoculated with the standardized fungal suspension. Control wells (containing no antifungal
agent) are included to ensure fungal viability.

e Incubation: The plates are incubated at a temperature and duration suitable for the growth of
the specific fungus (e.g., 25-28°C for 48-72 hours).

o MIC Determination: The MIC is determined as the lowest concentration of the antifungal
agent that completely inhibits visible growth of the fungus.

Agar Disk Diffusion Method

This method assesses the susceptibility of a fungus to a fungicide by measuring the zone of
growth inhibition.

» Media Preparation: A suitable agar medium, such as Mueller-Hinton agar supplemented with
glucose, is poured into petri plates to a standardized depth (e.g., 4 mm).[6]

e Inoculum Preparation: A standardized suspension of the test fungus is prepared as
described for the broth microdilution method.

 Inoculation: The surface of the agar plate is evenly inoculated with the fungal suspension
using a sterile swab. The plate is allowed to dry for a few minutes.[6]

» Application of Antifungal Disks: Paper disks impregnated with a known concentration of the
fungicide are placed on the surface of the inoculated agar.
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 Incubation: The plates are incubated under appropriate conditions for fungal growth.

e Measurement of Inhibition Zone: The diameter of the clear zone around the disk where
fungal growth is inhibited is measured in millimeters. The size of the zone of inhibition is
indicative of the susceptibility of the fungus to the fungicide.

Mechanism of Action

Dikar's efficacy stems from the distinct mechanisms of its two active ingredients, mancozeb

and dinocap.

Mancozeb: Multi-Site Inhibition

Mancozeb is a dithiocarbamate fungicide that acts on multiple sites within the fungal cell.[7] Its
primary mode of action is the non-specific inhibition of numerous enzymes that contain
sulthydryl (-SH) groups. This disruption of various metabolic pathways prevents fungal spore
germination and mycelial growth. Due to its multi-site activity, the development of resistance to

mancozeb is considered to be low.
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Figure 1. Mancozeb's multi-site inhibitory action.

Dinocap: Uncoupling of Oxidative Phosphorylation

Dinocap functions as an uncoupler of oxidative phosphorylation in the mitochondria of fungal
cells.[8][9] It disrupts the proton gradient across the inner mitochondrial membrane that is
essential for the production of ATP by ATP synthase. By dissipating this proton motive force,
dinocap inhibits the synthesis of ATP, the primary energy currency of the cell, leading to cellular
energy depletion and ultimately, cell death.
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Figure 2. Dinocap uncoupling oxidative phosphorylation.
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Conclusion

Dikar, through the combined action of mancozeb and dinocap, presents a broad antifungal
spectrum with a dual-pronged mechanism of action. Mancozeb provides wide-ranging, multi-
site inhibition of fungal metabolic enzymes, making it a robust component with a low risk of
resistance development. Dinocap complements this by specifically targeting cellular energy
production through the uncoupling of oxidative phosphorylation, with a recognized efficacy
against powdery mildews. The provided quantitative data for mancozeb underscores its in vitro
activity against several key plant pathogens. Further research providing quantitative data for
dinocap and the complete Dikar formulation against a wider range of fungi would allow for a
more comprehensive comparative analysis. The detailed experimental protocols and
mechanistic diagrams in this guide offer a foundational resource for researchers in the
evaluation and development of antifungal strategies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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© 2026 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b1239507/docs#validating-the-antifungal-spectrum-of-dikar-a-comparative-guide-for-researchers
https://www.benchchem.com/product/b1239507/docs#validating-the-antifungal-spectrum-of-dikar-a-comparative-guide-for-researchers
https://www.benchchem.com/product/b1239507?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1239507?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

